Cas no 1160248-16-7 (7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazine-1-carboxylic acid)

• Product Name: 7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazine-1-carboxylic acid
• CAS No: 1160248-16-7
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• MDL: MFCD12198789
• CID: 4457361
• PubChem ID: 71305811
• Update Time: 2025-06-14

7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-[(2-methylpropan-2-yl)oxycarbonyl]-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid
• 7-(tert-Butoxycarbonyl)- 5,6,7,8-tetrahydroimidazo-[1,5-a]pyrazine-1-carboxylic acid
• 7-(TERT-BUTOXYCARBONYL)-5,6,7,8-TETRAHYDROIMIDAZO[1,5-A]PYRAZINE-1-CARBOXYLIC ACID
• 7-[(tert-Butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid
• PB28415
• AM805369
• 7-Boc-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid
• 7-Boc-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic Acid
• 7-(t-Butoxycarbonyl)-5,
• EN300-624288
• 1160248-16-7
• AKOS022675144
• AS-74040
• SCHEMBL22615432
• P11433
• 7-(tert-Butoxycarbonyl)-5,6,7,8-tetrahydroimidazo-[1,5-a]pyrazine-1-carboxylicacid
• CS-0035672
• MFCD12198789
• Z1505704133
• 7-(tert-Butoxycarbonyl)-5,6,7,8-tetrahydroimidazo-[1,5-a]pyrazine-1-carboxylic acid
• 7-(t-Butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid
• SY013964
• 7-(tert-Butoxycarbonyl)- 5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid
• 857-427-8
• 7-((tert-butoxy)carbonyl)-5H,6H,7H,8H-imidazo(1,5-a)pyrazine-1-carboxylic acid
• KWB24816
• 7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazine-1-carboxylic acid

• MDL： MFCD12198789
• Inchi： 1S/C12H17N3O4/c1-12(2,3)19-11(18)14-4-5-15-7-13-9(10(16)17)8(15)6-14/h7H,4-6H2,1-3H3,(H,16,17)
• InChI Key： ZBPUKXNTBSOWSZ-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(C(=O)O)N=CN2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.12190603 g/mol
• Monoisotopic Mass: 267.12190603 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.7
• Molecular Weight: 267.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazine-1-carboxylic acid

Recent Advances in the Study of 7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazine-1-carboxylic acid (CAS: 1160248-16-7)

The compound 7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazine-1-carboxylic acid (CAS: 1160248-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyrazine core and tert-butoxycarbonyl (Boc) protecting group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and G protein-coupled receptor (GPCR) modulators.

One of the most notable advancements involves the use of this compound in the synthesis of novel small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have successfully utilized 7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazine-1-carboxylic acid as a scaffold to design potent and selective kinase inhibitors. The Boc group in the molecule provides stability during synthetic processes, while the carboxylic acid moiety allows for further functionalization, enabling the creation of diverse derivatives with tailored pharmacological properties.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in GPCR-targeted drug discovery. GPCRs are a large family of membrane proteins involved in various physiological processes, making them attractive targets for therapeutic intervention. Recent studies have demonstrated that derivatives of 7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazine-1-carboxylic acid can interact with specific GPCR subtypes, modulating their activity with high specificity. These findings open new avenues for the development of drugs targeting neurological and metabolic disorders.

Another area of research focuses on the compound's utility in peptide mimetics and peptidomimetics. The imidazopyrazine core mimics certain structural features of natural peptides, allowing researchers to design compounds with improved metabolic stability and bioavailability. Recent synthetic methodologies have optimized the production of this intermediate, enabling large-scale synthesis with high purity and yield. These advancements are critical for accelerating the drug discovery process and reducing costs associated with preclinical development.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on 7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazine-1-carboxylic acid. Issues such as off-target effects, pharmacokinetic properties, and toxicity profiles need to be addressed through rigorous preclinical testing. However, the compound's versatility and the growing body of research supporting its applications suggest a bright future for its role in pharmaceutical innovation.

In conclusion, 7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazine-1-carboxylic acid (CAS: 1160248-16-7) represents a valuable building block in medicinal chemistry. Its applications in kinase and GPCR-targeted drug discovery, as well as peptide mimetics, highlight its potential to contribute to the development of next-generation therapeutics. Continued research and optimization of this compound and its derivatives will likely yield significant breakthroughs in the treatment of various diseases.